Cas no 1805323-69-6 (3,4-Difluoro-6-(difluoromethyl)-2-methoxypyridine)

• Product Name: 3,4-Difluoro-6-(difluoromethyl)-2-methoxypyridine
• CAS No: 1805323-69-6
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4921676
• Update Time: 2025-06-08

3,4-Difluoro-6-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-6-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C7H5F4NO/c1-13-7-5(9)3(8)2-4(12-7)6(10)11/h2,6H,1H3
• InChI Key： CABXRKJPOLUZEK-UHFFFAOYSA-N
• SMILES： FC1C(=C(N=C(C(F)F)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 2
• Topological Polar Surface Area: 22.1

Additional information on 3,4-Difluoro-6-(difluoromethyl)-2-methoxypyridine

3,4-Difluoro-6-(difluoromethyl)-2-methoxypyridine (CAS No. 1805323-69-6): An Overview

3,4-Difluoro-6-(difluoromethyl)-2-methoxypyridine (CAS No. 1805323-69-6) is a fluorinated pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by the presence of multiple fluorine atoms and a methoxy group, which contribute to its distinct chemical and biological properties.

The fluorination of organic molecules has become a powerful strategy in drug discovery and development, primarily due to the ability of fluorine to modulate the physicochemical properties of molecules. In the case of 3,4-Difluoro-6-(difluoromethyl)-2-methoxypyridine, the introduction of fluorine atoms at specific positions on the pyridine ring and the difluoromethyl group significantly enhances its lipophilicity, metabolic stability, and receptor binding affinity. These properties are crucial for optimizing drug candidates for various therapeutic applications.

Recent studies have explored the potential of 3,4-Difluoro-6-(difluoromethyl)-2-methoxypyridine as a scaffold for the development of novel therapeutic agents. One notable area of research is its use in the design of inhibitors for specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The high affinity and selectivity of these derivatives make them promising candidates for further preclinical and clinical evaluation.

In addition to its potential as an enzyme inhibitor, 3,4-Difluoro-6-(difluoromethyl)-2-methoxypyridine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that certain derivatives of this compound can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This makes 3,4-Difluoro-6-(difluoromethyl)-2-methoxypyridine a valuable lead compound for the development of anti-inflammatory drugs.

The synthesis of 3,4-Difluoro-6-(difluoromethyl)-2-methoxypyridine involves several well-established synthetic routes, including sequential halogenation and substitution reactions. One common approach involves the reaction of 2-chloro-3,4-difluoropyridine with difluoromethylating agents followed by methylation to introduce the methoxy group. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize each step for large-scale production.

From a pharmacological perspective, 3,4-Difluoro-6-(difluoromethyl)-2-methoxypyridine has been evaluated for its safety and efficacy in various preclinical models. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These findings support its potential as a viable drug candidate for further development.

In conclusion, 3,4-Difluoro-6-(difluoromethyl)-2-methoxypyridine (CAS No. 1805323-69-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive scaffold for the design and development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.